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Compound of Interest

Compound Name: Tetrafluorophthalonitrile

Cat. No.: B154472

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tetrafluorophthalonitrile, a versatile compound used in the synthesis
of fluorescent dyes, high-performance polymers, and pharmaceutical compounds.[1]
Adherence to these procedures is critical for minimizing risks and ensuring operational integrity.

Tetrafluorophthalonitrile is classified as a hazardous substance, harmful if swallowed, in
contact with skin, or inhaled, and causes skin and eye irritation.[2][3][4][5][6] It may also cause
respiratory irritation.[2][3][5][6] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling
Tetrafluorophthalonitrile. It is crucial to use this equipment to prevent exposure.
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Body Part

Personal Protective
Equipment

Specifications

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Recommended Filter type:
Particulates filter conforming to
EN 143.[3][5] Use a dust mask
type N95 (US) for adequate

protection.[7]

Ensure gloves are suitable for
] ] the task, considering chemical
Hands Appropriate protective gloves o )
compatibility and operational

conditions.[8]

Must comply with OSHA's eye

o and face protection regulations
Safety glasses with side-

Eyes/Face ) ) in 29 CFR 1910.133 or
shields or goggles; face shield
European Standard EN166.[3]
[5]
Wear appropriate protective ) )
, A flame-resistant lab coat is
Body gloves and clothing to prevent

) recommended.[9]
skin exposure.[3][5]

Procedural Workflow for Handling
Tetrafluorophthalonitrile

The following diagram illustrates the standard operating procedure for the safe handling of
Tetrafluorophthalonitrile in a laboratory setting.
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Figure 1. Safe Handling Workflow for Tetrafluorophthalonitrile
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Figure 2. Tetrafluorophthalonitrile Disposal Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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